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Compound of Interest

Compound Name: 5,5'-Carbonyldiisophthalic acid

Cat. No.: B3178193 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

considerations for 5,5'-Carbonyldiisophthalic acid. Due to a lack of specific safety and

toxicological data for this compound, the information presented is largely extrapolated from

data on the structurally related compound, isophthalic acid, and general principles for handling

aromatic carboxylic acids. Researchers and drug development professionals should handle this

compound with caution and perform a thorough risk assessment before use.

Introduction
5,5'-Carbonyldiisophthalic acid is a tetracarboxylic acid that serves as a key building block in

the synthesis of high-performance polymers, such as polyimides and polyamides. Its rigid

aromatic structure and multiple carboxylic acid functional groups contribute to the enhanced

thermal stability and mechanical strength of the resulting polymers. While specific toxicological

data for 5,5'-Carbonyldiisophthalic acid is not readily available, an understanding of its

chemical properties and the safety profile of its parent compound, isophthalic acid, can guide

safe handling practices in a laboratory and manufacturing setting.

Hazard Identification and Classification
Based on the available data for isophthalic acid and its derivatives, 5,5'-
Carbonyldiisophthalic acid is not expected to be a highly hazardous substance. However, as

with any fine chemical powder, it may cause irritation upon contact with the eyes, skin, and

respiratory tract.
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Potential Hazards:

Eye Irritation: May cause mechanical irritation and redness.

Skin Irritation: Prolonged or repeated contact may cause mild skin irritation.

Respiratory Tract Irritation: Inhalation of dust may cause irritation to the nose, throat, and

lungs.

Ingestion: Expected to have low acute toxicity if ingested.[1]

It is important to note that some substituted isophthalic acids, such as 5-hydroxyisophthalic

acid and 5-aminoisophthalic acid, are classified as skin and eye irritants. Therefore, a cautious

approach to handling 5,5'-Carbonyldiisophthalic acid is warranted.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 5,5'-Carbonyldiisophthalic acid
and the related isophthalic acid is provided in the table below for easy comparison.

Property
5,5'-
Carbonyldiisophth
alic acid

Isophthalic Acid Reference

CAS Number 43080-50-8 121-91-5 [2]

Molecular Formula C₁₇H₁₀O₉ C₈H₆O₄ [2]

Molecular Weight 358.26 g/mol 166.13 g/mol [2]

Appearance
Off-white to white

powder

White crystalline

powder
[3]

Melting Point Not available 341 - 343 °C [3]

Solubility Insoluble in water
Slightly soluble in

water
[4]

Toxicological Data Summary
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Specific toxicological data for 5,5'-Carbonyldiisophthalic acid is not available. The following

table summarizes the available data for isophthalic acid, which can be used as a conservative

estimate.

Metric Value Species Route Reference

LD50 (Acute

Oral)
10,400 mg/kg Rat Oral [1]

LC50 (Fish) > 907 mg/l (96 h)
Leuciscus idus

melanotus
- [5]

EC50 (Daphnia) > 952 mg/l (48 h) Daphnia magna - [5]

Carcinogenicity

Not identified as

a carcinogen by

IARC, ACGIH,

NTP, or OSHA

- - [5]

Experimental Protocols for Safe Handling
The following protocols are recommended for handling 5,5'-Carbonyldiisophthalic acid in a

research or development setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving 5,5'-
Carbonyldiisophthalic acid to determine the appropriate level of PPE. The following diagram

illustrates the recommended PPE.

Personal Protective Equipment (PPE)

Lab Coat Chemical Resistant Gloves
(e.g., Nitrile)

Wear Safety GogglesWear Respirator (if dust is generated)Assess need

End Handling
If no dust

Start Handling Wear
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Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 5,5'-
Carbonyldiisophthalic acid.

Engineering Controls
Ventilation: Work with 5,5'-Carbonyldiisophthalic acid in a well-ventilated area. A chemical

fume hood is recommended, especially when handling large quantities or when there is a

potential for dust generation.

Local Exhaust Ventilation: Use local exhaust ventilation at the point of dust generation to

minimize airborne concentrations.

Spill and Waste Disposal
In the event of a spill, the following workflow should be followed:
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Spill Occurs

Evacuate immediate area

Don appropriate PPE

Contain the spill
(use absorbent pads for solids)

Carefully sweep or vacuum
(avoid generating dust)

Collect in a sealed container

Decontaminate the area

Dispose of as chemical waste

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for cleaning up a spill of 5,5'-Carbonyldiisophthalic acid.
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Waste 5,5'-Carbonyldiisophthalic acid and contaminated materials should be disposed of in

accordance with local, state, and federal regulations.[5] It is not recommended to dispose of

this chemical into drains or the environment.

Storage and Incompatibility
Proper storage is crucial to maintain the integrity of 5,5'-Carbonyldiisophthalic acid and to

prevent hazardous reactions.

Store in a cool, dry,
well-ventilated area

Keep container tightly closed

Store away from incompatible materials

Strong Oxidizing Agents Strong Bases

Click to download full resolution via product page

Caption: Key storage guidelines for 5,5'-Carbonyldiisophthalic acid.

Incompatible Materials:

Strong Oxidizing Agents: May cause exothermic reactions.

Strong Bases: Can react with the carboxylic acid groups in a neutralization reaction.
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First Aid Measures
In case of exposure to 5,5'-Carbonyldiisophthalic acid, the following first aid measures

should be taken:

Exposure Route First Aid Measures Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting lower and

upper eyelids occasionally. Get

medical attention if irritation

persists.

[6]

Skin Contact

Remove contaminated clothing

and shoes. Wash skin with

soap and water. Get medical

attention if irritation develops.

[6]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Get

medical attention.

[7]

Conclusion
While 5,5'-Carbonyldiisophthalic acid is not expected to be a highly hazardous substance,

proper handling and storage are essential to ensure the safety of laboratory and manufacturing

personnel. The recommendations provided in this guide, which are based on data from

structurally similar compounds and general chemical safety principles, offer a framework for
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minimizing risk. It is imperative for all users to conduct a thorough risk assessment before

handling this compound and to adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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